Cas no 179314-61-5 (2-Chloro-6-fluorophenylacetyl chloride)

• Product Name: 2-Chloro-6-fluorophenylacetyl chloride
• CAS No: 179314-61-5
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• MDL: MFCD11188513
• CID: 3160453
• PubChem ID: 21795735
• Update Time: 2025-11-06

2-Chloro-6-fluorophenylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)acetyl chloride
• 2-Chloro-6-fluorophenylacetyl chloride
• Benzeneacetyl chloride, 2-chloro-6-fluoro-
• 2-(2-Chloro-6-fluorophenyl)acetylchloride
• 2-chloro-6-fluoro-phenylacetyl chloride
• DTXSID701279312
• 2-(2-chloro-6-fluoro-phenyl)acetyl chloride
• UWZFOGRTURIZSK-UHFFFAOYSA-N
• 179314-61-5
• SCHEMBL1885453
• 2-Chloro-6-fluorobenzeneacetyl chloride
• MFCD11188513
• AS-6476
• 2-(2-fluoro-6-chlorophenyl)acetyl chloride
• AKOS009264633
• (2-Chloro-6-fluoro-phenyl)-acetyl chloride

• MDL： MFCD11188513
• Inchi： 1S/C8H5Cl2FO/c9-6-2-1-3-7(11)5(6)4-8(10)12/h1-3H,4H2
• InChI Key： UWZFOGRTURIZSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(=O)Cl)F

Computed Properties

• Exact Mass: 205.9701483g/mol
• Monoisotopic Mass: 205.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-6-fluorophenylacetyl chloride

Professional Introduction to 2-Chloro-6-fluorophenylacetyl Chloride (CAS No. 179314-61-5)

2-Chloro-6-fluorophenylacetyl chloride, with the chemical formula C₈H₄ClF, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 179314-61-5, has garnered significant attention due to its utility in the synthesis of various biologically active molecules. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable building block for medicinal chemists.

The< strong>2-chloro-6-fluorophenylacetyl chloride molecule exhibits unique electronic properties that arise from the combined influence of the chloro and fluoro groups. The chloro group, being electron-withdrawing, influences the electron density on the aromatic ring, while the fluoro group, being electron-donating through hyperconjugation, further modulates the reactivity. This balance makes the compound highly suitable for various coupling reactions, including those involving nucleophiles such as amines and alcohols.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases. The< strong>2-chloro-6-fluorophenylacetyl chloride has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The fluorine atom in the molecule enhances metabolic stability, a crucial factor in drug design.

The pharmaceutical industry has leveraged the< strong>2-chloro-6-fluorophenylacetyl chloride for developing new antibiotics and antiviral agents. The chloro group facilitates nucleophilic substitution reactions, allowing for the introduction of diverse functional groups that can enhance binding affinity to biological targets. Recent advancements in combinatorial chemistry have further highlighted its role in generating libraries of compounds for high-throughput screening.

Synthetic chemists have also explored the< strong>2-chloro-6-fluorophenylacetyl chloride as a precursor in the synthesis of heterocyclic compounds. These heterocycles are widely recognized for their pharmacological properties and are prevalent in many FDA-approved drugs. The ability to introduce both chloro and fluoro groups at specific positions on the phenyl ring provides chemists with unparalleled flexibility in designing complex molecular architectures.

The< strong>CAS no 179314-61-5 compound has been extensively studied for its role in peptide mimetics and peptidomimetics. The acetyl chloride functionality allows for easy amide bond formation, which is fundamental in constructing peptide-like structures. These structures have shown promise in targeting enzymes involved in disease pathways, offering potential therapeutic benefits.

In conclusion, 2-Chloro-6-fluorophenylacetyl chloride (CAS No. 179314-61-5) is a pivotal intermediate in modern synthetic chemistry and pharmaceutical research. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further.